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Introduction

Capistruin, a threaded-lasso peptide antibiotic, presents a promising avenue in the search for
novel antimicrobial agents. Produced by the bacterium Burkholderia thailandensis E264, its
unique structure and mechanism of action distinguish it from many conventional antibiotics.[1]
[2] This guide provides a comparative analysis of Capistruin's therapeutic potential against
established antibiotics, supported by available experimental data. We delve into its mechanism
of action, antimicrobial efficacy, and the experimental protocols required to assess its
performance.

Mechanism of Action: Inhibition of Bacterial RNA
Polymerase

Capistruin exerts its antibacterial effect by targeting a fundamental cellular process:
transcription. Specifically, it inhibits the function of bacterial DNA-dependent RNA polymerase
(RNAP).[1][2] This inhibition is achieved by Capistruin binding to the secondary channel of the
RNAP, a crucial passage for nucleotide triphosphates (NTPSs) to reach the enzyme's catalytic
center. By obstructing this channel, Capistruin effectively halts the elongation of messenger
RNA (mRNA) transcripts, leading to a cessation of protein synthesis and ultimately, bacterial
cell death. This mechanism is shared with another well-characterized lasso peptide, Microcin
J25 (MccJ25).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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